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Compound of Interest

Compound Name: CYM 50769

Cat. No.: B560251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of CYM 50769 using Dimethyl Sulfoxide (DMSO) as a solvent. CYM 50769 is a

potent and selective non-peptide antagonist of the Neuropeptide B/W Receptor 1 (NPBWR1),

also known as GPR7.[1][2][3] It is a valuable tool for in vitro and in vivo studies investigating

the role of the NPBWR1 signaling pathway in various physiological processes.

Compound Information
Property Value Source

Molecular Weight 416.86 g/mol [1][3]

Formula C₂₄H₁₇ClN₂O₃ [1][3]

CAS Number 1421365-63-0 [1][3]

Appearance White to off-white solid [1]

Purity ≥98% [3]

Solubility and Storage
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Parameter Details Source

Solvent DMSO [1][3]

Maximum Solubility 100 mM (41.69 mg/mL) [3]

Powder Storage
-20°C for 3 years; 4°C for 2

years
[1][4][5]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[1][5]

Note: For optimal solubility, warming the solution to 60°C and using ultrasonication may be

necessary. It is highly recommended to use newly opened, anhydrous DMSO as hygroscopic

DMSO can negatively impact solubility.[1] To avoid repeated freeze-thaw cycles, it is advisable

to aliquot the stock solution into smaller, single-use volumes.[6]

Experimental Protocols
Preparing a 10 mM Stock Solution of CYM 50769 in
DMSO
This protocol describes the preparation of a 10 mM stock solution of CYM 50769 in DMSO. The

required mass of CYM 50769 for other desired concentrations can be calculated using the

following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Materials:

CYM 50769 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath (optional)

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing CYM 50769: Accurately weigh out 4.17 mg of CYM 50769 powder and transfer it to

a sterile microcentrifuge tube.

Adding DMSO: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube

containing the CYM 50769 powder.

Dissolving the Compound:

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, gentle warming in a water bath or on a heat block

at 60°C for a short period can be applied.[1]

Alternatively, or in conjunction with warming, sonication in an ultrasonic bath can aid in

dissolving the compound.[1]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the 10 mM stock solution into smaller, single-use sterile

tubes. This minimizes the number of freeze-thaw cycles for the main stock.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.
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Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][5]

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell

culture medium to the final desired concentration. It is crucial to ensure that the final

concentration of DMSO in the culture medium is less than 0.5% to avoid cellular toxicity.[6] A

vehicle control (culture medium with the same final concentration of DMSO) should always be

included in experiments.

Signaling Pathway
CYM 50769 acts as an antagonist at the Neuropeptide B/W Receptor 1 (NPBWR1), which is a

G-protein coupled receptor (GPCR). The diagram below illustrates the general mechanism of

NPBWR1 signaling and the inhibitory action of CYM 50769.
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Caption: Mechanism of CYM 50769 as an antagonist of the NPBWR1 signaling pathway.
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Experimental Workflow
The following diagram outlines the general workflow for preparing and using CYM 50769 in a

typical in vitro experiment.
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Caption: General workflow for preparing and using CYM 50769 in in vitro experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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